Cas no 26154-43-8 (2,2,3-trimethylbutanenitrile)

• Product Name: 2,2,3-trimethylbutanenitrile
• CAS No: 26154-43-8
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD19690997
• CID: 1425524
• PubChem ID: 10866290
• Update Time: 2025-09-21

2,2,3-trimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2,2,3-trimethyl-
• 2,2,3-trimethylbutanenitrile
• SCHEMBL5520774
• G40275
• EN300-267092
• 26154-43-8

• MDL： MFCD19690997
• Inchi： 1S/C7H13N/c1-6(2)7(3,4)5-8/h6H,1-4H3
• InChI Key： OOJGIODFNBVSRF-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C(C)C

Computed Properties

• Exact Mass: 111.10489
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79